Cas no 22842-71-3 (2-Pentanone,5-(ethenylthio)-)

• Product Name: 2-Pentanone,5-(ethenylthio)-
• CAS No: 22842-71-3
• MF: C₇H₁₂OS
• MW: 144.234580993652
• CID: 286315
• PubChem ID: 287575
• Update Time: 2025-04-19

2-Pentanone,5-(ethenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,5-(ethenylthio)-
• 5-ethenylsulfanylpentan-2-one
• 5-(ethenylsulfanyl)pentan-2-one
• 5-vinylsulfanyl-pentan-2-one
• AC1L67OJ
• AC1Q5CIE
• AG-K-76832
• AR-1G5576
• CTK4F0320
• NSC147631
• NSC-147631
• 22842-71-3
• DTXSID20301965

• Inchi： 1S/C7H12OS/c1-3-9-6-4-5-7(2)8/h3H,1,4-6H2,2H3
• InChI Key： GDJNMEOYNBJYOM-UHFFFAOYSA-N
• SMILES： S(C=C)CCCC(C)=O

Computed Properties

• Exact Mass: 144.06096
• Monoisotopic Mass: 144.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.23230